Cas no 5580-79-0 (1,2,3,4-Tetrafluoro-5-nitrobenzene)

• Product Name: 1,2,3,4-Tetrafluoro-5-nitrobenzene
• CAS No: 5580-79-0
• MF: C₆HF₄NO₂
• MW: 195.07125544548
• MDL: MFCD00014686
• CID: 46021
• PubChem ID: 79691
• Update Time: 2025-06-08

1,2,3,4-Tetrafluoro-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Tetrafluoro-5-nitrobenzene
• 2,3,4,5-Tetrafluoronitrobenzene
• 1-NITRO-2,3,4,5-TETRAFLUOROBENZENE
• 2,3,4,5-Tetrafluoron
• 2,3,4,5-Tetrafluoro-1-nitrobenzene
• 2,3,5-trifluoronitrobenzene
• 2-NO2-C6F4H
• 3,4,5,6-tetrafluoronitrobenzene
• 4-fluro-3-nitrobenzoic acid
• 5-Nitro-1,2,3,4-tetrafluorobenzene
• NSC 96618
• 1,2,3,4-Tetrafluoro-5-nitrobenzene #
• CL8231
• AS-46002
• 2,3,4,5-Tetrafluoronitrobenzene, 99%
• UNII-3N9SSF4I6Q
• AC-9722
• FT-0609351
• MFCD00014686
• CS-W010631
• AM62032
• Benzene, 1,2,3,4-tetrafluoro-5-nitro-
• 5580-79-0
• DTXSID20204386
• EN300-129043
• W-109012
• 4-fluro-3-nitrobenzoic acid;Benzene, 1,2,3,4-tetrafluoro-5-nitro-;1,2,3,4-Tetrafluoro-5-nitrobenzene
• A20698
• 3N9SSF4I6Q
• AKOS005255399
• methyl?4-(tert-butoxycarbonylamino)benzoate
• SCHEMBL57954
• 2,3,4,5-(tetrafluoro)nitrobenzene
• EINECS 226-972-8
• NSC-96618
• NSC96618
• NS00044247
• DTXCID20126877
• 2,3,4,5-Tetrafluoro-1-nitrobenzene; 1,2,3,4-Tetrafluoro-5-nitrobenzene; 5-Nitro-1,2,3,4-tetrafluorobenzene; NSC 96618;
• DB-030755

• MDL： MFCD00014686
• Inchi： 1S/C6HF4NO2/c7-2-1-3(11(12)13)5(9)6(10)4(2)8/h1H
• InChI Key： MKMDVNZEIQDZEP-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=CC=1[N+](=O)[O-])F)F)F

Computed Properties

• Exact Mass: 194.99400
• Monoisotopic Mass: 194.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 45.8A^2

Experimental Properties

• Color/Form: Yellow transparent liquid
• Density: 1.618 g/mL at 25 °C(lit.)
• Boiling Point: 80 °C/24 mmHg(lit.)
• Flash Point: Fahrenheit: 177.8 ° f < br / > Celsius: 81 ° C < br / >
• Refractive Index: n20/D 1.473(lit.)
• PSA: 45.82000
• LogP: 2.67440
• Solubility: Not determined

1,2,3,4-Tetrafluoro-5-nitrobenzene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39
• Risk Phrases：R20/21/22; R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1,2,3,4-Tetrafluoro-5-nitrobenzene

Comprehensive Guide to 1,2,3,4-Tetrafluoro-5-nitrobenzene (CAS No. 5580-79-0): Properties, Applications, and Industry Insights

1,2,3,4-Tetrafluoro-5-nitrobenzene (CAS No. 5580-79-0) is a fluorinated aromatic compound with a nitro functional group, widely recognized for its unique chemical properties and versatility in industrial applications. This compound belongs to the family of fluorinated nitrobenzenes, which are increasingly sought after in pharmaceuticals, agrochemicals, and advanced material synthesis. Its molecular structure, featuring four fluorine atoms and a nitro group, contributes to its high reactivity and stability under various conditions, making it a valuable intermediate in organic synthesis.

The growing demand for fluorinated compounds in modern chemistry has placed 1,2,3,4-Tetrafluoro-5-nitrobenzene in the spotlight. Researchers and manufacturers are particularly interested in its role in the development of high-performance materials and specialty chemicals. For instance, its electron-withdrawing properties make it an excellent candidate for designing photoactive materials and electronic components, aligning with the global trend toward sustainable and energy-efficient technologies.

One of the most frequently asked questions about CAS No. 5580-79-0 revolves around its synthesis and purification methods. The compound is typically synthesized through the nitration of tetrafluorobenzene, followed by precise purification steps to achieve high purity. Industry professionals often search for optimized reaction conditions and scalable production techniques, reflecting the need for cost-effective and environmentally friendly manufacturing processes. Recent advancements in green chemistry have also spurred interest in catalytic methods to reduce waste and improve yields.

In the pharmaceutical sector, 1,2,3,4-Tetrafluoro-5-nitrobenzene serves as a key building block for drug discovery and active pharmaceutical ingredients (APIs). Its ability to undergo selective substitution reactions enables the creation of complex molecules with tailored biological activities. This aligns with the rising demand for precision medicine and targeted therapies, where fluorinated compounds play a pivotal role due to their enhanced bioavailability and metabolic stability.

Another hot topic is the compound's application in agrochemical formulations. As the agricultural industry seeks eco-friendly pesticides and herbicides, fluorinated nitrobenzenes like 5580-79-0 offer solutions by improving product efficacy while minimizing environmental impact. Researchers are exploring its potential in crop protection and soil treatment, addressing challenges such as pest resistance and regulatory compliance.

From a safety and handling perspective, 1,2,3,4-Tetrafluoro-5-nitrobenzene requires standard laboratory precautions, including proper ventilation and personal protective equipment (PPE). While it is not classified as a hazardous material under most regulations, its reactivity necessitates careful storage away from incompatible substances. Industry stakeholders often inquire about storage guidelines and compatibility matrices, emphasizing the importance of operational safety in chemical handling.

In conclusion, 1,2,3,4-Tetrafluoro-5-nitrobenzene (CAS No. 5580-79-0) is a multifaceted compound with significant industrial relevance. Its applications span advanced materials, pharmaceuticals, and agrochemicals, driven by its unique chemical properties and adaptability. As innovation in these fields continues to evolve, this compound is poised to remain a critical component in the development of next-generation technologies and sustainable solutions.